Cas no 94-22-4 (Benzoic acid, 4-nitro-,propyl ester)

• Product Name: Benzoic acid, 4-nitro-,propyl ester
• CAS No: 94-22-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 803852
• PubChem ID: 7182
• Update Time: 2025-04-19

Benzoic acid, 4-nitro-,propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,propyl ester
• PROPYL 4-NITROBENZOATE
• FT-0705512
• NSC 406847
• KXUOYHZSTGGNCK-UHFFFAOYSA-N
• 2,3-Difluoro-4- bromobenzoic acid
• DTXSID00240186
• Benzoic acid, p-nitro-, propyl ester
• NSC-406847
• AKOS003239618
• p-Nitrobenzoesaure-n-propylester
• p-Nitrobenzoic acid, n-propyl ester
• Benzoic acid, 4-nitro-, propyl ester
• NSC406847
• n-Propyl p-nitrobenzoate
• 94-22-4
• SCHEMBL1246017
• Propyl p-nitrobenzoate

• Inchi： 1S/C10H11NO4/c1-2-7-15-10(12)8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3
• InChI Key： KXUOYHZSTGGNCK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCC

Computed Properties

• Exact Mass: 209.068808
• Monoisotopic Mass: 209.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.214
• Boiling Point: 328.1°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives